(1S,2R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexanecarboxylic acid

• IUPAC Name: (1S,2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C22H23NO4/c24-21(25)18-11-5-6-12-20(18)23-22(26)27-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-4,7-10,18-20H,5-6,11-13H2,(H,23,26)(H,24,25)/t18-,20+/m0/s1
• InChI Key: NZMNDTGOODAUNI-AZUAARDMSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1CC[C@H]([C@H](C1)C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C22H23NO4
• DSSTOX Substance ID: DTXSID40361182
• Molecular Weight: 365.4 g/mol
• CAS RN: 430460-38-1, 194471-85-7

Description

“(1S,2R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexanecarboxylic acid” is a chemical compound with the CAS Number: 430460-38-1. It has a molecular weight of 365.43.

Molecular Structure Analysis

The InChI Code of the compound is 1S/C22H23NO4/c24-21(25)18-11-5-6-12-20(18)23-22(26)27-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-4,7-10,18-20H,5-6,11-13H2,(H,23,26)(H,24,25)/t18-,20+/m0/s1.

Physical And Chemical Properties Analysis

The compound is a solid and should be stored sealed in dry conditions at 2-8°C.

Scientific Research Applications

Indole Synthesis

Indole alkaloids are a significant area of study in organic chemistry due to their complexity and biological importance. A review by Taber and Tirunahari (2011) on indole synthesis proposes a classification for all indole syntheses, reflecting the broad interest in developing new methods for constructing indole and related structures, which could potentially include the synthesis and manipulation of complex molecules like "(1S,2R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexanecarboxylic acid" (Taber & Tirunahari, 2011).

Bioaccumulative Potential of Compounds

The environmental persistence and bioaccumulation potential of perfluorinated carboxylates and sulfonates (PFCAs and PFASs) are discussed by Conder et al. (2008), illustrating concerns regarding the bioaccumulation of complex fluorinated compounds. This could parallel discussions on the environmental and biological interactions of similarly complex molecules (Conder et al., 2008).

Paramagnetic Amino Acid TOAC

The paramagnetic amino acid TOAC and its applications in peptide studies, as reviewed by Schreier et al. (2012), demonstrate the potential of incorporating unusual amino acids into peptides for structural and dynamic analyses. This could inform the use of "this compound" in similar biochemical contexts (Schreier et al., 2012).

Phosphonic Acid Applications

The diverse applications of phosphonic acids, as outlined by Sevrain et al. (2017), highlight the versatility of functional groups in developing bioactive properties, targeting for drug design, and creating supramolecular materials. This review underscores the potential of complex molecules for multifaceted applications (Sevrain et al., 2017).

Biologically Active Plant Compounds

The structure-related activity of selected carboxylic acids from plants, investigated by Godlewska-Żyłkiewicz et al. (2020), provides insight into the biological activity of natural compounds, suggesting a framework for exploring the bioactivity of synthetic compounds like "this compound" (Godlewska-Żyłkiewicz et al., 2020).

Amino Acid-Functionalized Quantum Dots

Ravi et al. (2021) discuss the functionalization of quantum dots with amino acids, enhancing their optical and electrical properties for applications in optoelectronic devices. This review suggests potential applications for complex amino acids in nanotechnology and materials science (Ravi et al., 2021).

Safety and Hazards

The compound has been classified with the signal word “Warning”. The hazard statements associated with it are H302-H312-H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P330-P363-P501.